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Compound of Interest

Compound Name: Seletalisib

Cat. No.: B610767 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage conditions for Seletalisib
for research purposes.

Frequently Asked Questions (FAQs)
Q1: How should I store Seletalisib upon receipt?

A: Seletalisib is shipped at room temperature and has shown stability under these conditions

for the duration of shipping.[1] Upon receipt, it is crucial to store the compound under the

recommended conditions to ensure its long-term stability.

Q2: What are the recommended storage conditions for solid Seletalisib?

A: For long-term storage, Seletalisib powder should be stored at -20°C for up to 3 years or at

4°C for up to 2 years.[2]

Q3: How should I prepare and store Seletalisib stock solutions?

A: It is recommended to prepare a concentrated stock solution in a suitable solvent like DMSO.

[2][3] For storage, it is advised to aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[3] Store these aliquots at -80°C for up to 2 years or at

-20°C for up to 1 year.[2] Some sources suggest a shorter storage period of 6 months at -80°C

and 1 month at -20°C for stock solutions.[3]
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Q4: What is the best solvent to dissolve Seletalisib?

A: Seletalisib is soluble in DMSO at a concentration of at least 83.3 mg/mL (172.52 mM).[2][3]

It is important to use high-quality, anhydrous DMSO, as the presence of water can affect the

solubility and stability of the compound.[2]

Q5: My Seletalisib solution appears to have precipitated. What should I do?

A: If you observe precipitation, you can gently warm the solution to 37°C and use an ultrasonic

bath to aid in redissolution.[3] To prevent precipitation, ensure you are using a sufficiently high

concentration of DMSO and consider preparing fresh dilutions for your experiments.

Q6: How should I prepare Seletalisib for in vivo experiments?

A: For in vivo studies, it is recommended to prepare the working solution fresh on the day of

use.[2] One suggested formulation involves diluting a DMSO stock solution into a vehicle

consisting of PEG300, Tween-80, and sterile water.[1] Another option is to dilute the DMSO

stock in corn oil.[1] The final formulation will depend on the specific requirements of your

animal model and experimental design.
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Issue Possible Cause Recommended Solution

Inconsistent or unexpected

experimental results

Compound degradation due to

improper storage.

Ensure Seletalisib powder and

stock solutions are stored at

the correct temperatures and

protected from light. Aliquot

stock solutions to minimize

freeze-thaw cycles.

Inaccurate concentration of the

working solution.

Verify the initial concentration

of your stock solution. Use

calibrated pipettes for dilutions.

Prepare fresh working

solutions for each experiment.

Precipitation of Seletalisib in

aqueous media

Low solubility in aqueous

buffers.

Increase the percentage of

DMSO in the final working

solution if your experimental

system allows. Prepare

dilutions immediately before

use. Consider using a

surfactant or co-solvent in your

buffer, ensuring it is compatible

with your assay.

Difficulty dissolving Seletalisib

powder

Poor quality or hydrated

solvent.

Use fresh, high-purity,

anhydrous DMSO.[2] Gentle

warming to 37°C and

sonication can aid dissolution.

[3]

Data Summary
Storage Conditions
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Form Temperature Duration Source

Solid Powder -20°C 3 years [2]

4°C 2 years [2]

Stock Solution in

Solvent
-80°C 2 years [2]

-20°C 1 year [2]

Solubility
Solvent Concentration Source

DMSO ≥ 83.3 mg/mL (172.52 mM) [2][3]

Experimental Protocols
Preparation of a 10 mM Seletalisib Stock Solution in DMSO

Materials:

Seletalisib powder (M.Wt: 482.85 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

1. Allow the Seletalisib vial to equilibrate to room temperature before opening.

2. Weigh the desired amount of Seletalisib powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.8285 mg of Seletalisib.

3. Add the appropriate volume of anhydrous DMSO to the powder.

4. Vortex the solution until the Seletalisib is completely dissolved. Gentle warming to 37°C

or sonication can be used to facilitate dissolution if needed.[3]
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5. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -20°C or -80°C.[2]
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Caption: A typical workflow for handling Seletalisib in a research setting.
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Caption: Simplified PI3Kδ signaling pathway and the inhibitory action of Seletalisib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610767#seletalisib-stability-and-storage-conditions-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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